N-{1-[1-(2-furoyl)-4-piperidinyl]-1H-pyrazol-5-yl}-2-methoxy-2-phenylacetamide

• IUPAC Name: N-[2-[1-(furan-2-carbonyl)piperidin-4-yl]pyrazol-3-yl]-2-methoxy-2-phenylacetamide
• InChI: InChI=1S/C22H24N4O4/c1-29-20(16-6-3-2-4-7-16)21(27)24-19-9-12-23-26(19)17-10-13-25(14-11-17)22(28)18-8-5-15-30-18/h2-9,12,15,17,20H,10-11,13-14H2,1H3,(H,24,27)
• InChI Key: AQAIRMUWVKRMJX-UHFFFAOYSA-N
• Canonical SMILES: COC(C1=CC=CC=C1)C(=O)NC2=CC=NN2C3CCN(CC3)C(=O)C4=CC=CO4
• Molecular Formula: C22H24N4O4
• Molecular Weight: 408.4 g/mol

Description

N-{1-[1-(2-furoyl)-4-piperidinyl]-1H-pyrazol-5-yl}-2-methoxy-2-phenylacetamide is a compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a pyrazole derivative that has been synthesized using various methods.

Scientific Research Applications

N-{1-[1-(2-furoyl)-4-piperidinyl]-1H-pyrazol-5-yl}-2-methoxy-2-phenylacetamide has been found to have potential applications in various fields of scientific research. One of the primary applications of this compound is in the field of medicinal chemistry. It has been found to exhibit significant anticancer activity against various cancer cell lines. Moreover, it has also shown potential as an anti-inflammatory agent.

Mechanism of Action

The exact mechanism of action of N-{1-[1-(2-furoyl)-4-piperidinyl]-1H-pyrazol-5-yl}-2-methoxy-2-phenylacetamide is not fully understood. However, it has been found to inhibit the activity of various enzymes and proteins that are involved in cancer cell proliferation and inflammation. It has also been found to induce apoptosis in cancer cells.
Biochemical and Physiological Effects:
N-{1-[1-(2-furoyl)-4-piperidinyl]-1H-pyrazol-5-yl}-2-methoxy-2-phenylacetamide has been found to have various biochemical and physiological effects. It has been found to inhibit the activity of various enzymes and proteins that are involved in cancer cell proliferation and inflammation. Moreover, it has also been found to induce apoptosis in cancer cells. It has also been found to exhibit significant anticancer activity against various cancer cell lines.

Advantages and Limitations for Lab Experiments

N-{1-[1-(2-furoyl)-4-piperidinyl]-1H-pyrazol-5-yl}-2-methoxy-2-phenylacetamide has various advantages and limitations for lab experiments. One of the primary advantages is that it exhibits significant anticancer activity against various cancer cell lines. However, one of the limitations is that the exact mechanism of action is not fully understood.

Future Directions

There are various future directions for the research on N-{1-[1-(2-furoyl)-4-piperidinyl]-1H-pyrazol-5-yl}-2-methoxy-2-phenylacetamide. One of the primary directions is to understand the exact mechanism of action of this compound. Moreover, further research is required to explore its potential applications in the field of medicinal chemistry. Furthermore, research on the development of novel derivatives of N-{1-[1-(2-furoyl)-4-piperidinyl]-1H-pyrazol-5-yl}-2-methoxy-2-phenylacetamide is also required.

Synthesis Methods

N-{1-[1-(2-furoyl)-4-piperidinyl]-1H-pyrazol-5-yl}-2-methoxy-2-phenylacetamide has been synthesized using various methods. One of the methods involves the reaction of 1-(2-furoyl)piperazine with 1-(4-bromo-phenyl)-3-methyl-1H-pyrazol-5(4H)-one in the presence of a palladium catalyst. Another method involves the reaction of 1-(2-furoyl)piperazine with 1-(4-chlorophenyl)-3-methyl-1H-pyrazol-5(4H)-one in the presence of a copper catalyst. Both of these methods have been found to yield high-quality N-{1-[1-(2-furoyl)-4-piperidinyl]-1H-pyrazol-5-yl}-2-methoxy-2-phenylacetamide.